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Compound of Interest

Compound Name: S-Adenosyl-L-methionine tosylate

Cat. No.: B15564668 Get Quote

Essential Safety and Handling Guide for S-
Adenosyl-L-methionine Tosylate
This guide provides immediate safety, handling, and disposal protocols for S-Adenosyl-L-
methionine tosylate, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is critical for ensuring laboratory safety and

procedural accuracy.

Chemical Identifier:

Name: S-Adenosyl-L-methionine tosylate

Synonyms: S-(5'-Adenosyl)-L-methionine p-toluenesulfonate salt, Ademetionine Disulfate

Tosylate[1][2]

CAS Number: 97540-22-2[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
S-Adenosyl-L-methionine tosylate is classified as a substance that can cause severe skin

burns and serious eye damage.[2][3][4] Inhalation may also cause respiratory irritation.[5]

Therefore, stringent adherence to PPE protocols is mandatory.
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Summary of Required Personal Protective Equipment

Protection Type Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 (EU) or NIOSH

(US)).[1][4] A face shield

(minimum 8 inches) is also

recommended.[3]

To protect against dust

particles and splashes that can

cause serious eye damage.[2]

[3]

Hand Protection
Chemical-impermeable gloves

(inspected prior to use).[1][6]

To prevent skin contact which

can cause burns and irritation.

[2][5]

Body Protection

A complete protective suit and

fire/flame resistant, impervious

clothing.[1][3][4]

To shield the skin from

accidental contact and

contamination.[5]

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is

experienced.[1][4]

To prevent inhalation of dust

that can irritate the respiratory

tract.[3][5]

Operational Plan for Handling S-Adenosyl-L-
methionine Tosylate
A systematic approach to handling this compound, from receipt to disposal, is crucial for safety

and maintaining the integrity of the substance.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store the container in a tightly sealed, light-resistant container in a cool, dry, and well-

ventilated area.[1][4][5] The recommended storage temperature is -20°C.[5][7]

Store away from incompatible materials and foodstuff containers.[1][4]
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Step 2: Preparation for Handling

Work in a well-ventilated area, such as a chemical fume hood, to avoid the formation and

inhalation of dust.[1][5][6]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Don all required PPE as specified in the table above.

Step 3: Weighing and Aliquoting

Handle the powder carefully to minimize dust generation.[5]

Use non-sparking tools to prevent ignition sources.[1][4]

For dissolution, S-Adenosyl-L-methionine tosylate is freely soluble in water.[8]

Step 4: Post-Handling and Cleanup

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][5]

Clean all equipment and the work area to remove any residual chemical.

Contaminated clothing should be removed immediately and washed before reuse.[4][5]

Emergency Procedures
Spill Response

Evacuate: Immediately evacuate personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Contain: Prevent further spillage if it is safe to do so.[4] Do not allow the chemical to enter

drains.[4][6]

Clean-up:

Wear full PPE, including respiratory protection.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/msds/S-Adenosyl-L-methionine-Disulfate-Tosylate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJsenZreXRma2VvcTBsdzBpZGo3bGl4N2lsMDJzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUgdG9zeWxhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUlMjB0b3N5bGF0ZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--74b61f7d595abc44fd3a1a161b35219c986cfce9/MetaSci_MSIX4863_52248-03-0_S-(5'-Adenosyl)-L-methionine%20tosylate.pdf
https://www.capotchem.com/doc/viewmsds_97540-22-2.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJsenZreXRma2VvcTBsdzBpZGo3bGl4N2lsMDJzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUgdG9zeWxhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUlMjB0b3N5bGF0ZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--74b61f7d595abc44fd3a1a161b35219c986cfce9/MetaSci_MSIX4863_52248-03-0_S-(5'-Adenosyl)-L-methionine%20tosylate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJsenZreXRma2VvcTBsdzBpZGo3bGl4N2lsMDJzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUgdG9zeWxhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUlMjB0b3N5bGF0ZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--74b61f7d595abc44fd3a1a161b35219c986cfce9/MetaSci_MSIX4863_52248-03-0_S-(5'-Adenosyl)-L-methionine%20tosylate.pdf
https://www.chemicalbook.com/msds/S-Adenosyl-L-methionine-Disulfate-Tosylate.pdf
https://store.sangon.com/productImage/SDS/A505555/A505555_EN_S.pdf
https://www.benchchem.com/product/b15564668?utm_src=pdf-body
https://www.medisca.com/products/s-adenosyl-l-methionine-disulfate-tosylate-usp-dietary-supplement-grade
https://www.chemicalbook.com/msds/S-Adenosyl-L-methionine-Disulfate-Tosylate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJsenZreXRma2VvcTBsdzBpZGo3bGl4N2lsMDJzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUgdG9zeWxhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUlMjB0b3N5bGF0ZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--74b61f7d595abc44fd3a1a161b35219c986cfce9/MetaSci_MSIX4863_52248-03-0_S-(5'-Adenosyl)-L-methionine%20tosylate.pdf
https://store.sangon.com/productImage/SDS/A505555/A505555_EN_S.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJsenZreXRma2VvcTBsdzBpZGo3bGl4N2lsMDJzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUgdG9zeWxhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lYNDg2M181MjI0OC0wMy0wX1MtJTI4NSUyNy1BZGVub3N5bCUyOS1MLW1ldGhpb25pbmUlMjB0b3N5bGF0ZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--74b61f7d595abc44fd3a1a161b35219c986cfce9/MetaSci_MSIX4863_52248-03-0_S-(5'-Adenosyl)-L-methionine%20tosylate.pdf
https://www.chemicalbook.com/msds/S-Adenosyl-L-methionine-Disulfate-Tosylate.pdf
https://www.chemicalbook.com/msds/S-Adenosyl-L-methionine-Disulfate-Tosylate.pdf
https://store.sangon.com/productImage/SDS/A505555/A505555_EN_S.pdf
https://store.sangon.com/productImage/SDS/A505555/A505555_EN_S.pdf
https://www.capotchem.com/doc/viewmsds_97540-22-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a vacuum or sweep up the spilled material and place it into a suitable, closed

container for disposal.[5][6]

Avoid creating dust.[3][6]

Remove all sources of ignition.[1][4]

First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][4][5] Do not use mouth-to-mouth

resuscitation.[4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][3][5]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, removing contact lenses

if present and easy to do so. Continue rinsing

and seek immediate medical attention.[1][2][5]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][5]

Disposal Plan
All waste containing S-Adenosyl-L-methionine tosylate must be treated as hazardous waste.

Chemical Waste: Dispose of the contents and container at an approved waste disposal plant.

[5] This can be done through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[1][4]
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Contaminated Materials: Any materials used for cleaning up spills or contaminated during

handling (e.g., gloves, wipes) should be placed in a sealed container and disposed of as

hazardous waste.[3][6]

Do not discharge into sewer systems or the environment.[1][4]

Diagrams for Procedural Guidance
The following diagrams provide a visual representation of the handling workflow and

emergency spill response.
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Handling Workflow for S-Adenosyl-L-methionine Tosylate

Preparation

Handling
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Weigh Compound Carefully

Dissolve in Appropriate Solvent

Clean Work Area and Equipment

Remove and Dispose of PPE Properly
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Store in a Cool, Dry Place

Dispose of Waste According to Protocol

Click to download full resolution via product page

Caption: Handling Workflow Diagram.
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Spill Response Protocol

Spill Occurs

Evacuate Area

Don Full PPE

Contain Spill

Clean Up with Inert Material

Dispose of Waste in Sealed Container

Decontaminate Area

Click to download full resolution via product page

Caption: Spill Response Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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